![molecular formula C18H18N2O2S B2800139 N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide CAS No. 313252-22-1](/img/structure/B2800139.png)
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
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Description
“N-(4,6-DIMETHYL-1,3-BENZOTHIAZOL-2-YL)ACETAMIDE” is a compound with the linear formula C11H12N2OS . It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of similar compounds like “N’-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-dimethylethane-1,2-diamine” has been analyzed . The InChI code for this compound is 1S/C13H19N3S/c1-9-7-10(2)12-11(8-9)17-13(15-12)14-5-6-16(3)4/h7-8H,5-6H2,1-4H3,(H,14,15) .Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Anticancer and Antimicrobial Applications Benzothiazole derivatives have been recognized for their broad spectrum of biological activities, including antimicrobial and anticancer properties. The structural simplicity and versatility of benzothiazoles make them attractive scaffolds for the development of new chemotherapeutic agents. Specifically, the 2-arylbenzothiazole moiety is under investigation for antitumor applications, highlighting the significance of benzothiazole nucleus in drug discovery for treating various human diseases (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015). Furthermore, benzothiazoles have been identified as potential antimicrobial and antiviral agents, underscoring their importance in addressing the global challenge of multi-drug resistant pathogens and emerging diseases like COVID-19 (M. B. Elamin, Amani Abd Elrazig Salman Abd Elaziz, & E. Abdallah, 2020).
Antioxidant and Anti-inflammatory Activities The antioxidant capacity of benzothiazoles, as measured by assays like ABTS/PP decolorization, indicates their potential for oxidative stress mitigation. This property is crucial for developing therapies targeting diseases where oxidative damage plays a significant role (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020). Additionally, benzothiazoles have shown anti-inflammatory effects, further broadening their therapeutic application scope (Araújo et al., 2015).
Environmental Behavior of Benzothiazoles
Occurrence and Fate in Aquatic Environments Benzothiazoles are also a point of interest in environmental chemistry, particularly regarding their occurrence, fate, and behavior in aquatic environments. Studies have found that despite treatments that significantly remove them from wastewater, benzothiazoles persist at low levels in effluents and can be found in surface water and sediments. This persistence raises concerns about their continuous introduction into the environment and their potential impact on aquatic life and water quality (Haman et al., 2015).
properties
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-4-22-14-7-5-13(6-8-14)17(21)20-18-19-16-12(3)9-11(2)10-15(16)23-18/h5-10H,4H2,1-3H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKTWKLAGDIQNFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide |
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